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Compound of Interest

Compound Name: 4-cyclohexylbutan-1-ol

Cat. No.: B1346702

An In-depth Technical Guide to 4-Cyclohexylbutan-1-ol: Chemical Properties and Structure
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of 4-cyclohexylbutan-1-ol. The information is curated for professionals in research
and development, with a focus on clarity and detailed experimental methodology.

Chemical Structure and Identifiers

4-Cyclohexylbutan-1-ol is a primary alcohol with a cyclohexane ring attached to a butanol
chain. Its structure is foundational to its physical and chemical characteristics.

Caption: Relationship between the chemical structure of 4-cyclohexylbutan-1-ol and its key
identifiers.

Tabulated Chemical Properties

The following table summarizes the key quantitative chemical and physical properties of 4-
cyclohexylbutan-1-ol.
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Property Value Source(s)
Molecular Weight 156.27 g/mol [1112][3]
Molecular Formula C10H200 [11[2][41[5]

IUPAC Name 4-cyclohexylbutan-1-ol [2]
SMILES String C1Ccc(cerycececo [2]
CAS Number 4441-57-0 [21[31[41[5]
Appearance Liquid [3]
Density 0.902 g/mL at 25 °C [3161[7]
233.49 °C at 760 mmHg
- ) (estimated)[8] 103-104 °C at 4
Boiling Point
mmHg[3][6] 376.7 K (103.55
°C) at 0.005 bar[9]
. 108.89 °C (228.00 °F) - closed
Flash Point [31[8]

cup

Refractive Index

1.466 at 20 °C

[3](8]

Solubility in Water

193.4 mg/L at 25 °C

(estimated)

[8]

LogP (o/w)

3.320 (estimated)

[8]

Vapor Pressure

0.01 mmHg at 25 °C

(estimated)

[8]

Experimental Protocols

Synthesis of 4-Cyclohexylbutan-1-ol

A common method for the synthesis of 4-cyclohexylbutan-1-ol is the reduction of 4-

cyclohexylbutyric acid.[10][11]

Objective: To synthesize 4-cyclohexylbutan-1-ol via the reduction of 4-cyclohexylbutyric acid

using lithium aluminum hydride.
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Materials:

4-cyclohexylbutyric acid

Lithium aluminum hydride (LiAIH4)
Anhydrous tetrahydrofuran (THF)
2N Hydrochloric acid (HCI)
Diethyl ether

Saturated aqueous brine solution
Sodium sulfate (Na2SOa4) or Magnesium sulfate (MgSOa) for drying
Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve 4-cyclohexylbutyric acid in anhydrous THF.

Cooling: Cool the solution to 0 °C using an ice bath.

Addition of Reducing Agent: Slowly add a 1M solution of lithium aluminum hydride in THF to
the stirred solution of 4-cyclohexylbutyric acid. Gas evolution will be observed.

Reaction: After the addition is complete and gas evolution has ceased, allow the reaction
mixture to warm to room temperature and stir for six hours.
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Quenching: Cool the reaction mixture back to 0 °C with an ice bath. Carefully and slowly
guench the reaction by adding 2N HCI.

Extraction: Dilute the mixture with diethyl ether and transfer it to a separatory funnel.
Separate the organic and aqueous layers.

Washing: Wash the organic layer with a saturated aqueous brine solution.
Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Solvent Removal: Remove the solvent in vacuo using a rotary evaporator to yield 4-
cyclohexylbutan-1-ol as a clear oll.
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Dissolve 4-cyclohexylbutyric acid
in anhydrous THF

Cool to 0°C

Slowly add LiAlH4 solution

(Warm to RT and stir for 6 hoursj

Cool to 0°C and quench with 2N HCI

[Extract with diethyl ethea

i
(servirems)
l

[ Dry over Na2SO4 or MgSOa j

:

[Evaporate solvent in vacua

End: 4-cyclohexylbutan-1-ol (clear oil)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-cyclohexylbutan-1-ol.
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Conclusion

This guide provides essential technical data and a detailed synthetic protocol for 4-
cyclohexylbutan-1-ol. The information presented is intended to support researchers and
professionals in their scientific endeavors. For further information on spectral data, such as
NMR and Mass Spectrometry, consulting databases like the NIST WebBook is recommended.

[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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